Cas no 329768-53-8 (1-(adamantan-2-yl)piperazine dihydrochloride)

• Product Name: 1-(adamantan-2-yl)piperazine dihydrochloride
• CAS No: 329768-53-8
• MF: C₁₄H₂₆Cl₂N₂
• MW: 293.275641918182
• CID: 5362207
• Update Time: 2025-10-30

1-(adamantan-2-yl)piperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-((1r,3r,5r,7r)-adamantan-2-yl)piperazine dihydrochloride
• 1-(adamantan-2-yl)piperazine dihydrochloride

• Inchi： 1S/C14H24N2.2ClH/c1-3-16(4-2-15-1)14-12-6-10-5-11(8-12)9-13(14)7-10;;/h10-15H,1-9H2;2*1H
• InChI Key： BRARYBUDONWTDH-UHFFFAOYSA-N
• SMILES： N1(C2C3CC4CC2CC(C4)C3)CCNCC1.[H]Cl.[H]Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1

Additional information on 1-(adamantan-2-yl)piperazine dihydrochloride

Introduction to 1-(adamantan-2-yl)piperazine dihydrochloride (CAS No. 329768-53-8)

1-(adamantan-2-yl)piperazine dihydrochloride, a compound with the CAS number 329768-53-8, has emerged as a significant molecule in the field of pharmaceutical research and development. This compound belongs to the piperazine class of heterocyclic amines, characterized by its unique structural framework that combines an adamantane group with a piperazine ring. The dihydrochloride salt form enhances its solubility and stability, making it a valuable candidate for various biochemical and pharmacological applications.

The structural integrity of 1-(adamantan-2-yl)piperazine dihydrochloride is a result of the rigid adamantane core, which provides steric stability, while the piperazine moiety introduces hydrogen bonding capabilities and interacts favorably with biological targets. This dual functionality has positioned the compound as a versatile scaffold for drug design, particularly in the development of central nervous system (CNS) therapeutics.

Recent advancements in medicinal chemistry have highlighted the potential of 1-(adamantan-2-yl)piperazine dihydrochloride in addressing neurological disorders. Its ability to cross the blood-brain barrier (BBB) while maintaining structural stability has made it an attractive candidate for treating conditions such as depression, anxiety, and cognitive impairments. The compound's interaction with serotonin and dopamine receptors has been extensively studied, revealing promising results in preclinical trials.

One of the most intriguing aspects of 1-(adamantan-2-yl)piperazine dihydrochloride is its role as a prodrug or intermediate in synthesizing more complex pharmacophores. Researchers have leveraged its scaffold to develop novel analogs with enhanced pharmacokinetic profiles and improved target specificity. For instance, modifications at the adamantane ring have led to derivatives with increased affinity for certain neurotransmitter receptors, thereby optimizing therapeutic efficacy.

The synthesis of 1-(adamantan-2-yl)piperazine dihydrochloride involves multi-step organic reactions, including nucleophilic substitution and salt formation. The process requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to streamline the synthesis, making it more efficient and scalable for industrial production.

In terms of pharmacological activity, 1-(adamantan-2-yl)piperazine dihydrochloride has demonstrated notable effects on neurotransmitter systems. Its interaction with monoamine oxidase (MAO) inhibitors has been explored, suggesting potential benefits in treating neurodegenerative diseases. Additionally, its modulation of glutamate receptors has opened new avenues for research in conditions like epilepsy and stroke.

The compound's safety profile has been evaluated through comprehensive toxicological studies. Preliminary findings indicate that 1-(adamantan-2-yl)piperazine dihydrochloride exhibits low toxicity at therapeutic doses, with minimal side effects observed in animal models. However, further studies are necessary to fully assess its long-term safety and potential interactions with other medications.

From a regulatory perspective, 1-(adamantan-2-yl)piperazine dihydrochloride is subject to stringent quality control measures to ensure compliance with pharmaceutical standards. Manufacturers must adhere to Good Manufacturing Practices (GMP) to guarantee consistency and purity across batches. Regulatory agencies continue to monitor its development closely, ensuring that it meets safety and efficacy criteria before being approved for clinical use.

The future prospects of 1-(adamantan-2-yl)piperazine dihydrochloride are promising, with ongoing research focusing on expanding its therapeutic applications. Investigational studies are exploring its potential in treating addiction disorders by modulating dopamine pathways. Furthermore, its role in combination therapies is being investigated to enhance treatment outcomes for chronic neurological conditions.

In conclusion, 1-(adamantan-2-yl)piperazine dihydrochloride (CAS No. 329768-53-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural properties and pharmacological activity make it a valuable tool for developing novel therapeutics targeting neurological disorders. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play a crucial role in shaping the future of CNS drug development.